![molecular formula C12H11N3O2S B276139 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide](/img/structure/B276139.png)
3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide, also known as L2H21, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives and has been studied extensively for its biological activity.
Mechanism of Action
The mechanism of action of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide involves the inhibition of various signaling pathways, including the PI3K/AKT and MAPK/ERK pathways, which are known to play a crucial role in cell survival and proliferation. 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide also induces the expression of pro-apoptotic proteins and inhibits the expression of anti-apoptotic proteins, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide has been shown to exhibit anti-inflammatory and neuroprotective effects in various preclinical models. It has been demonstrated to inhibit the production of pro-inflammatory cytokines and reduce the activation of microglia, which are known to play a crucial role in neuroinflammation. 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide also exhibits antioxidant activity and protects against oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide is its potent anti-cancer activity, making it a promising candidate for cancer therapy. However, its poor solubility and stability can limit its application in vivo. Furthermore, the lack of clinical trials and toxicity studies in humans limits its potential for clinical use.
Future Directions
Several future directions for the study of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide can be identified. These include the development of more stable and soluble analogs of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide, the investigation of its potential use in combination therapy with other anti-cancer agents, and the evaluation of its toxicity and safety in humans. Furthermore, the potential use of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide in the treatment of neurodegenerative disorders, such as Alzheimer's disease, warrants further investigation.
Conclusion:
In conclusion, 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide is a promising compound with potential therapeutic applications in cancer, inflammation, and neurodegenerative disorders. Its mechanism of action involves the inhibition of various signaling pathways, leading to the induction of apoptosis and inhibition of cell proliferation. While its poor solubility and stability limit its application in vivo, the development of more stable and soluble analogs of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide may overcome these limitations. Further research is required to fully evaluate the potential of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide as a therapeutic agent.
Synthesis Methods
The synthesis of 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide involves the condensation of 2-furyl hydrazine with carbon disulfide, followed by cyclization with 1,3-dibromo-5,5-dimethylhydantoin. This reaction yields 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide in good yield and purity.
Scientific Research Applications
3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Several studies have shown that 3,5-di(2-furyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide exhibits potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines, including breast, lung, and liver cancer cells.
properties
Molecular Formula |
C12H11N3O2S |
---|---|
Molecular Weight |
261.3 g/mol |
IUPAC Name |
3,5-bis(furan-2-yl)-3,4-dihydropyrazole-2-carbothioamide |
InChI |
InChI=1S/C12H11N3O2S/c13-12(18)15-9(11-4-2-6-17-11)7-8(14-15)10-3-1-5-16-10/h1-6,9H,7H2,(H2,13,18) |
InChI Key |
OPZIEBQBAVCHGF-UHFFFAOYSA-N |
SMILES |
C1C(N(N=C1C2=CC=CO2)C(=S)N)C3=CC=CO3 |
Canonical SMILES |
C1C(N(N=C1C2=CC=CO2)C(=S)N)C3=CC=CO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.